Cas no 2172239-87-9 (3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid)

• Product Name: 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid
• CAS No: 2172239-87-9
• MF: C₂₅H₂₅N₃O₇
• MW: 479.481906652451
• CID: 6257369
• PubChem ID: 165527297
• Update Time: 2025-10-19

3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid
• 2172239-87-9
• 3-ethoxy-4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}butanoic acid
• EN300-1499170

• Inchi： 1S/C25H25N3O7/c1-2-33-15(11-23(29)30)13-26-24(31)21-12-22(35-28-21)27-25(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,15,20H,2,11,13-14H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： ONSGDBSSYHXECL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NCC(CC(=O)O)OCC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.16925015g/mol
• Monoisotopic Mass: 479.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Additional information on 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid

3-Ethoxy-4-{5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic Acid: A Comprehensive Overview

The compound 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid (CAS No. 2172239-87-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and peptide chemistry. This molecule, often referred to as Fmoc-protected oxazole amino acid derivative, plays a pivotal role in the development of novel bioconjugates and pharmaceutical intermediates. Its unique structural features, including the Fmoc protecting group and the oxazole ring, make it a valuable tool for researchers working on drug discovery and biomaterial engineering.

One of the most intriguing aspects of 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid is its versatility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino groups during peptide chain elongation, and its incorporation into this compound enhances its utility in peptide-based therapeutics. Recent advancements in cancer research and immunotherapy have further highlighted the importance of such modified amino acids, as they enable the creation of more stable and biologically active peptide sequences.

The oxazole moiety in 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid is another critical feature that sets it apart from conventional amino acid derivatives. Oxazole rings are known for their bioisosteric properties, often mimicking the behavior of natural peptides while offering improved metabolic stability and binding affinity. This makes the compound particularly valuable for designing peptidomimetics, which are increasingly being explored for their potential in treating diseases like diabetes, neurodegenerative disorders, and infectious diseases.

From a synthetic chemistry perspective, the compound's ethoxy butanoic acid side chain provides additional flexibility for further functionalization. Researchers have leveraged this feature to develop customized linkers for bioconjugation, enabling the attachment of peptides to various nanoparticles, fluorescent probes, and drug delivery systems. The growing interest in targeted drug delivery and theranostics has further amplified the demand for such versatile building blocks.

The market for Fmoc-protected amino acid derivatives like 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid has seen steady growth, driven by the expanding biopharmaceutical industry and the increasing adoption of peptide-based drugs. According to recent industry reports, the global peptide therapeutics market is projected to reach new heights, with compounds like this playing a crucial role in the development of next-generation therapies. The compound's compatibility with automated peptide synthesizers and its stability under standard SPPS conditions make it a preferred choice for both academic and industrial researchers.

In addition to its pharmaceutical applications, 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid has found use in material science. Its ability to form self-assembling peptides has been exploited in the design of biocompatible hydrogels and nanostructured materials. These materials have potential applications in tissue engineering, wound healing, and regenerative medicine, aligning with the current focus on personalized healthcare and advanced biomaterials.

Quality control and analytical characterization of 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid are critical for ensuring its performance in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. The compound's stability under various storage conditions and its compatibility with common organic solvents further enhance its practicality for laboratory use.

Looking ahead, the demand for specialized amino acid derivatives like 3-ethoxy-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}butanoic acid is expected to rise, driven by ongoing innovations in peptide therapeutics and biomaterials. As researchers continue to explore its potential in drug development and material science, this compound is poised to remain a cornerstone of modern chemical research. Its unique combination of Fmoc protection, oxazole functionality, and flexible side chain ensures its relevance in addressing some of the most pressing challenges in healthcare and biotechnology.